

# Comparative Efficacy & Safety: Amiodarone vs. Digoxin

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Amiodarone

CAS No.: 1951-25-3

Cat. No.: S518653

[Get Quote](#)

The table below summarizes findings from key studies comparing **amiodarone** and digoxin in critically ill patients.

Aspect of Comparison	Amiodarone Findings	Digoxin Findings	Key Study References
<b>Time to Rate Control (HR &lt;110 bpm)</b>	Faster (Median: <b>2 hours</b> ) [1] [2]	Slower (Median: <b>4-5.5 hours</b> ) [3] [1] [2]	[3] [1] [2]
<b>Maintenance of Rate Control</b>	Effective; superior in high sympathetic tone/inflammation [1] [2]	Effective at rest; less effective with high catecholamines/inflammation [3] [1] [2]	[3] [1] [2]
<b>Conversion to Sinus Rhythm</b>	More effective; longer duration of sinus rhythm [1] [2]	Less effective [1] [2]	[1] [2]
<b>Safety: Bradycardia</b>	Higher incidence (7.7%) [1] [2]	Lower incidence (3.4%) [1] [2]	[1] [2]

Aspect of Comparison	Amiodarone Findings	Digoxin Findings	Key Study References
<b>Safety: Mortality Association</b>	Increased long-term all-cause mortality in non-critically ill outpatients [4]	Increased mortality at serum levels >1.0-1.2 ng/mL; requires careful monitoring [5]	[4] [5]

| **Key Considerations** | - Potentially worsened hypotension (increased vasopressor need) [1] [2]

- Broad-spectrum antiarrhythmic [6]
- Complex pharmacokinetics & long-term toxicity risk [6] | - Reduced efficacy in high adrenergic states (e.g., sepsis) [3] [7]
- Narrow therapeutic index [5] [7]
- Contraindicated in pre-excitation syndromes [7] | [3] [1] [6] |

## Experimental Protocols from Key Studies

To evaluate the evidence, understanding the methodology of the key comparative studies is crucial.

- **Study by Gritsenko et al. (2018) [3]**
  - **Design:** Retrospective cohort study.
  - **Population:** 86 critically ill adults with AF/AFL and RVR (HR  $\geq$ 110 bpm) in medical/surgical ICUs.
  - **Intervention:** Initiation of IV **amiodarone** (n=32) or IV digoxin (n=54).
  - **Primary Endpoint:** Time to ventricular rate control (HR <110 bpm) within 24 hours.
  - **Data Collection:** Heart rate and rhythm were recorded hourly for 24 hours. Data on concomitant medications, including vasoactive agents, were collected.
- **Study from *Scientific Reports* (2022) [1] [2]**
  - **Design:** Retrospective monocentric study.
  - **Population:** 209 critically ill adults with new-onset AF.
  - **Intervention:** IV **amiodarone** (n=92) or IV digitalis (digitoxin, n=117).
  - **Primary Endpoint:** Time from drug initiation to sustained heart rate <110 bpm for at least 1 hour.
  - **Data Collection:** Heart rates were documented from the patient data management system every minute. Analysis included propensity score matching to control for confounding factors.


## Key Clinical and Pharmacological Considerations

Several factors beyond efficacy influence the choice between these agents:

- **Patient-Specific Factors:** **Amiodarone**'s broader antiarrhythmic action makes it suitable for rhythm control, while digoxin's inotropic effect may benefit patients with concomitant heart failure [6] [7].
- **Pharmacokinetics and Monitoring:** **Amiodarone** has a very long half-life and risk of long-term organ toxicity [6]. Digoxin has a narrow therapeutic index and requires careful therapeutic drug monitoring, with modern guidelines targeting lower serum concentrations (0.5-0.9 ng/mL) [5] [7].
- **Drug Interaction Warning:** The combination of **amiodarone** and digoxin is strongly discouraged. A large population-based study found this combination associated with a **64% increased risk of all-cause mortality** compared to digoxin alone, as **amiodarone** inhibits digoxin clearance and increases serum concentrations [8].

## Decision Workflow for Rate Control in Critically Ill AF

The following diagram outlines a general decision-making framework based on the available evidence.



[Click to download full resolution via product page](#)

## Conclusion

In summary, for the critically ill patient with rapid atrial fibrillation:

- **Amiodarone** may be preferable when faster rate control and rhythm conversion are desired, particularly in states of high sympathetic tone or inflammation, despite a higher risk of bradycardia and potential hypotension.
- **Digoxin** remains a viable option for more stable patients where its inotropic effect is beneficial, offering a lower risk of bradycardia, though its effect is blunted in high-adrenergic states and requires meticulous therapeutic drug monitoring.

The most critical safety finding from recent research is to **avoid the concomitant use of digoxin and amiodarone** due to a significant association with increased mortality [8].

### *Need Custom Synthesis?*

Email: [info@smolecule.com](mailto:info@smolecule.com) or Request Quote Online.

## References

1. Effectiveness of amiodarone versus digitalis for heart rate ... [pubmed.ncbi.nlm.nih.gov]
2. Effectiveness of amiodarone digitalis for heart versus in... rate control [nature.com]
3. for Amiodarone in versus ill patients... digoxin rate control critically [jeccm.amegroups.org]
4. Increased Mortality Associated with Amiodarone ... [mdpi.com]
5. New Monitoring Recommendations for Digoxin During the ... [pmc.ncbi.nlm.nih.gov]
6. Amiodarone - StatPearls - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]
7. Digoxin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
8. Digoxin-amiodarone Combination is Associated With ... [nature.com]

To cite this document: Smolecule. [Comparative Efficacy & Safety: Amiodarone vs. Digoxin].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b518653#amiodarone-versus-digoxin-rate-control-critically-ill>]

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)